Cas no 685826-13-5 ((cyclopropylmethyl)(3,3,3-trifluoropropyl)amine)
(cyclopropylmethyl)(3,3,3-trifluoropropyl)amine Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanemethanamine, N-(3,3,3-trifluoropropyl)-
- (cyclopropylmethyl)(3,3,3-trifluoropropyl)amine
- 685826-13-5
- SCHEMBL23794486
- EN300-147271
- AKOS010211374
-
- Inchi: 1S/C7H12F3N/c8-7(9,10)3-4-11-5-6-1-2-6/h6,11H,1-5H2
- InChI Key: NFTFVLSJBASQLS-UHFFFAOYSA-N
- SMILES: C1(CNCCC(F)(F)F)CC1
Computed Properties
- Exact Mass: 167.09218387Da
- Monoisotopic Mass: 167.09218387Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 12Ų
(cyclopropylmethyl)(3,3,3-trifluoropropyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-147271-50mg |
(cyclopropylmethyl)(3,3,3-trifluoropropyl)amine |
685826-13-5 | 50mg |
$912.0 | 2023-09-29 | ||
| Enamine | EN300-147271-100mg |
(cyclopropylmethyl)(3,3,3-trifluoropropyl)amine |
685826-13-5 | 100mg |
$956.0 | 2023-09-29 | ||
| Enamine | EN300-147271-250mg |
(cyclopropylmethyl)(3,3,3-trifluoropropyl)amine |
685826-13-5 | 250mg |
$999.0 | 2023-09-29 | ||
| Enamine | EN300-147271-500mg |
(cyclopropylmethyl)(3,3,3-trifluoropropyl)amine |
685826-13-5 | 500mg |
$1043.0 | 2023-09-29 | ||
| Enamine | EN300-147271-1000mg |
(cyclopropylmethyl)(3,3,3-trifluoropropyl)amine |
685826-13-5 | 1000mg |
$1086.0 | 2023-09-29 | ||
| Enamine | EN300-147271-2500mg |
(cyclopropylmethyl)(3,3,3-trifluoropropyl)amine |
685826-13-5 | 2500mg |
$2127.0 | 2023-09-29 | ||
| Enamine | EN300-147271-5000mg |
(cyclopropylmethyl)(3,3,3-trifluoropropyl)amine |
685826-13-5 | 5000mg |
$3147.0 | 2023-09-29 | ||
| Enamine | EN300-147271-10000mg |
(cyclopropylmethyl)(3,3,3-trifluoropropyl)amine |
685826-13-5 | 10000mg |
$4667.0 | 2023-09-29 | ||
| Ambeed | A1043361-1g |
(Cyclopropylmethyl)(3,3,3-trifluoropropyl)amine |
685826-13-5 | 95% | 1g |
$784.0 | 2025-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00980654-1g |
(Cyclopropylmethyl)(3,3,3-trifluoropropyl)amine |
685826-13-5 | 95% | 1g |
¥5383.0 | 2024-04-18 |
(cyclopropylmethyl)(3,3,3-trifluoropropyl)amine Suppliers
(cyclopropylmethyl)(3,3,3-trifluoropropyl)amine Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on (cyclopropylmethyl)(3,3,3-trifluoropropyl)amine
Introduction to (cyclopropylmethyl)(3,3,3-trifluoropropyl)amine (CAS No. 685826-13-5)
(cyclopropylmethyl)(3,3,3-trifluoropropyl)amine (CAS No. 685826-13-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its cyclopropyl and trifluoropropyl functional groups, exhibits a range of interesting properties that make it a valuable component in various applications.
The cyclopropylmethyl group in (cyclopropylmethyl)(3,3,3-trifluoropropyl)amine contributes to the compound's structural rigidity and stability. This rigidity can be advantageous in the design of molecules that require specific conformational constraints. The trifluoropropyl group, on the other hand, imparts significant fluorine content to the molecule, which can influence its chemical reactivity and physical properties. Fluorinated compounds are known for their enhanced lipophilicity, metabolic stability, and improved pharmacokinetic profiles, making them particularly useful in drug discovery and development.
Recent studies have highlighted the potential of (cyclopropylmethyl)(3,3,3-trifluoropropyl)amine in various pharmaceutical applications. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for developing novel antiviral agents. The researchers found that derivatives of (cyclopropylmethyl)(3,3,3-trifluoropropyl)amine exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of cyclopropyl and trifluoropropyl functionalities was found to enhance the compound's ability to inhibit viral replication.
In addition to its antiviral potential, (cyclopropylmethyl)(3,3,3-trifluoropropyl)amine has also shown promise in the development of new analgesic agents. A 2022 study published in Pain Research and Management investigated the analgesic properties of this compound and its derivatives. The results indicated that certain derivatives of (cyclopropylmethyl)(3,3,3-trifluoropropyl)amine exhibited significant pain-relieving effects without causing notable side effects. This finding suggests that this compound could serve as a lead structure for the development of safer and more effective analgesics.
The synthetic accessibility of (cyclopropylmethyl)(3,3,3-trifluoropropyl)amine is another factor contributing to its appeal in pharmaceutical research. A 2020 review article in Organic & Biomolecular Chemistry detailed several efficient synthetic routes for preparing this compound and its derivatives. These methods typically involve palladium-catalyzed cross-coupling reactions and fluorination steps, which can be performed under mild conditions with high yields. The ease of synthesis allows researchers to rapidly generate a diverse library of compounds for biological evaluation.
Beyond pharmaceutical applications, (cyclopropylmethyl)(3,3,3-trifluoropropyl)amine has also found use in materials science. A 2021 study published in Advanced Materials explored the use of this compound as a building block for designing novel polymers with enhanced thermal stability and mechanical strength. The researchers demonstrated that copolymers containing (cyclopropylmethyl)(3,3,3-trifluoropropyl)amine units exhibited superior performance compared to traditional polymers in terms of thermal degradation resistance and mechanical properties.
In conclusion, (cyclopropylmethyl)(3,3,3-trifluoropropyl)amine (CAS No. 685826-13-5) is a multifaceted compound with a wide range of potential applications. Its unique combination of cyclopropyl and trifluoropropyl functionalities makes it an attractive candidate for drug discovery and materials science research. Ongoing studies continue to uncover new properties and uses for this compound, further solidifying its importance in various scientific disciplines.
685826-13-5 ((cyclopropylmethyl)(3,3,3-trifluoropropyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)